
An In-depth Technical Guide to the
Heterobifunctional Crosslinker: Fmoc-PEG12-

NHS Ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-PEG12-NHS ester

Cat. No.: B3117348 Get Quote

For researchers, scientists, and drug development professionals, the strategic selection of a

crosslinker is paramount in the successful design of complex bioconjugates. This guide

provides a comprehensive overview of a versatile heterobifunctional crosslinker, Fmoc-PEG12-
NHS ester, detailing its chemical properties, applications, and the methodologies for its use.

Core Concepts: Introduction to Fmoc-PEG12-NHS
Ester
Fmoc-PEG12-NHS ester is a heterobifunctional crosslinker that features three key

components: a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a 12-unit polyethylene

glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester. This molecular architecture

provides a versatile tool for multi-step bioconjugation strategies.

The Fmoc group serves as a temporary protecting group for a primary amine. Its stability under

acidic and neutral conditions, coupled with its facile removal under mild basic conditions (e.g.,

with piperidine), allows for controlled, sequential conjugation.[1]

The PEG12 spacer is a hydrophilic chain of 12 ethylene glycol units. This spacer enhances the

aqueous solubility of the crosslinker and the resulting conjugate, which can be crucial for

preventing aggregation of hydrophobic molecules.[2][3] Furthermore, the PEG spacer provides

a defined distance between the conjugated molecules, which can be critical for maintaining

their biological activity.[4]
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The NHS ester is a highly reactive functional group that specifically targets primary amines on

biomolecules, such as the side chain of lysine residues or the N-terminus of proteins, to form

stable amide bonds. This reaction proceeds efficiently at physiological to slightly alkaline pH.

Chemical Properties and Data
The key quantitative data for Fmoc-PEG12-NHS ester are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)

Chemical Formula C₄₆H₆₈N₂O₁₈

Molecular Weight 937.05 g/mol

CAS Number 2227246-92-4

Purity Typically ≥95%

Spacer Arm Length ~59 Å (calculated)

Solubility
Soluble in DMSO, DMF, and

other organic solvents.

Visualization of the Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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